Cas no 5310-10-1 (N-methylethanethioamide)
N-methylethanethioamide structure
Product Name:N-methylethanethioamide
CAS No:5310-10-1
MF:C3H7NS
MW:89.1593792438507
CID:1580849
PubChem ID:3032483
Update Time:2025-04-21
N-methylethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- N-methylethanethioamide
- ethanethioamide, N-methyl-
- methanethioamide, dimethyl-
- N-methylthioacetamide
- 3-04-00-00124 (Beilstein Handbook Reference)
- N-Methylthioacetamid
- BRN 1736661
- BP-20334
- 5310-10-1
- N-Methylthioacetamid [German]
- AKOS006239341
- ACETAMIDE, N-METHYLTHIO-
- DTXSID30201184
-
- Inchi: 1S/C3H7NS/c1-3(5)4-2/h1-2H3,(H,4,5)
- InChI Key: BNLLHLUAOXAUNQ-UHFFFAOYSA-N
- SMILES: S=C(C)NC
Computed Properties
- Exact Mass: 89.03001
- Monoisotopic Mass: 89.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 42.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 12.03
N-methylethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR322821-1g |
N-Methylethanethioamide |
5310-10-1 | 1g |
£260.00 | 2024-07-21 |
N-methylethanethioamide Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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